APIs apis | Vulcanchem API (Active Pharmaceutical Ingredient) means the active ingredient which is contained in medicine. For example, an active ingredient to relieve pain is included in a painkiller. This is called API. A small amount of the active ingredient has an effect, so only a tiny part of the active ingredient is contained in medicine. You will find the name and amount of the active ingredient contained in the medicine on the package of OTC (over-the-counter) drugs.

VCID Product Name CAS No. MF
VC20742292 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-,monohydrochloride 105628-07-7 C14H18ClN3O2S
VC20745033 Topotecan 119413-54-6 C23H23N3O5
VC20740785 Valacyclovir Hydrochloride 124832-27-5 C13H21ClN6O4
VC20740536 Sulfabenzamide 127-71-9 C13H12N2O3S
VC20742606 Mycophenolate Mofetil 128794-94-5 C23H31NO7
VC20739520 Thiouracil 141-90-2 C4H4N2OS
VC20741038 Tenofovir 147127-20-6 C9H14N5O4P
VC20740531 Vilazodone Hydrochloride 163521-08-2 C26H28ClN5O2
VC20747340 Arecoline Hydrobromide 300-08-3 C8H14BrNO2
VC20743112 Procarbazine 366-70-1 C12H19N3O
VC20751276 Tioxolone (Standard) 4991-65-5 C7H4O3S
VC20745394 Clomiphene 50-41-9 C26H28ClNO
VC20742326 Procaine Hydrochloride 51-05-8 C13H21ClN2O2
VC20741693 Mefloquine Hydrochloride 51773-92-3 C17H17ClF6N2O
VC20748216 3,3',5-Triiodo-L-thyroninesodium salt 55-06-1 C15H12I3NNaO4
VC20743553 2',3'-O-Isopropylideneadenosine-13C5 5536-17-4 C10H13N5O4
VC20743408 Oxybutynin 5633-20-5 C22H31NO3
VC20743140 9-acetyl-7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,9,11-trihydroxy-8,10-dihydro-7H-tetracene-5,12-dione 57852-57-0 C26H27NO9
VC20744533 Promethazine Hydrochloride 58-33-3 C17H20N2S.ClH
C17H21ClN2S
VC20742737 Phenoxybenzamine Hydrochloride 63-92-3 C18H22ClNO.ClH
C18H23Cl2NO
VC20741029 Dextromethorphan hydrobromide monohydrate 6700-34-1 C18H28BrNO2
VC20744096 N-[(4-Fluorophenyl)methyl]-N-(1-methyl-4-piperidinyl)-N'-[[4-(2-methylpropoxy)phenylurea (2R,3R)-2,3-Dihydroxybutanedioate 706782-28-7 C29H40FN3O8
VC20740694 CID 18531013 7240-38-2 C19H21N3NaO6S
VC20740758 K-115 887375-67-9 C15H23ClFN3O4S
VC20740594 Salmeterol Xinafoate 94749-08-3 C36H45NO7